Cas no 5096-88-8 (N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid)

• Product Name: N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid
• CAS No: 5096-88-8
• MF: C₆H₁₃N₅O₄S
• MW: 251.263519048691
• CID: 382889
• PubChem ID: 255376
• Update Time: 2025-04-19

N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 2-N,2-N-dimethylpyrimidine-2,4,5-triamine,sulfuric acid
• N2,N2-dimethylpyrimidine-2,4,5-triamine, sulfuric acid
• AC1L5S9N
• AC1Q6XDN
• AG-K-71237
• AR-1K5079
• CTK1H4314
• N2,N2-dimethylpyrimidine-2,4,5-triamine
• n2,n2-dimethylpyrimidine-2,4,5-triamine sulfate(1:1)
• NSC80822
• NSC-80822
• sulfuric acid
• DTXSID50292211
• Sulfuric acid--N~2~,N~2~-dimethylpyrimidine-2,4,5-triamine (1/1)
• 5096-88-8
• N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid

• Inchi： 1S/C6H11N5.H2O4S/c1-11(2)6-9-3-4(7)5(8)10-6;1-5(2,3)4/h3H,7H2,1-2H3,(H2,8,9,10);(H2,1,2,3,4)
• InChI Key： HYCLBVLNAPAZJS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C)(C)C1N=CC(=C(N)N=1)N

Computed Properties

• Exact Mass: 251.06899
• Monoisotopic Mass: 251.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 155.66
• LogP: 1.29740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines